Cas no 80111-47-3 (Ansatrienin A)

• Product name: Ansatrienin A
• CAS No: 80111-47-3
• MF: C₃₆H₄₈N₂O₈
• MW: 636.774930953979
• CID: 985088
• PubChem ID: 6447674

Ansatrienin A Chemical and Physical Properties

Names and Identifiers

• Antibiotic T 23I
• Ansatrienin A
• Mycotrienin I
• C12098
• Q27110112
• L-Alanine, N-(cyclohexylcarbonyl)-, 11-ester with ansatrienol A
• [(6Z,8Z,10Z,16Z)-15-Hydroxy-5-methoxy-14,16-dimethyl-3,22,24-trioxo-2-azabicyclo[18.3.1]tetracosa-1(23),6,8,10,16,20-hexaen-13-yl] (2R)-2-(cyclohexanecarbonylamino)propanoate
• N-(Cyclohexylcarbonyl)-L-alanine 11-ester with ansatrienol A
• 80111-47-3

• Inchi： 1S/C36H48N2O8/c1-23-14-13-17-27-20-28(39)21-30(34(27)42)38-32(40)22-29(45-4)18-11-6-5-7-12-19-31(24(2)33(23)41)46-36(44)25(3)37-35(43)26-15-9-8-10-16-26/h5-7,11-12,14,18,20-21,24-26,29,31,33,41H,8-10,13,15-17,19,22H2,1-4H3,(H,37,43)(H,38,40)/b6-5+,12-7+,18-11+,23-14-/t24-,25+,29-,31-,33-/m0/s1
• InChI Key： WWUVMHRJRCRFSL-UOZMSBJPSA-N
• SMILES： O(C([C@@H](C)NC(C1CCCCC1)=O)=O)[C@H]1CC=CC=CC=C[C@@H](CC(NC2=CC(C=C(C2=O)CCC=C(C)[C@@H]([C@H]1C)O)=O)=O)OC |t:17,19,21,37|

Computed Properties

• Exact Mass: 636.34106649g/mol
• Monoisotopic Mass: 636.34106649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148
• XLogP3: 4.5